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Compound of Interest

Compound Name: 2-Amino-4'-chlorobenzophenone

Cat. No.: B151046

This technical guide provides a comprehensive overview of the core properties, synthesis, and
biological activities of two key isomers of the molecular formula C13H10CINO: 2-amino-5-
chlorobenzophenone and 4-chlorobenzophenone oxime. This document is intended for
researchers, scientists, and professionals in drug development, offering detailed experimental
protocols, structured data for easy comparison, and visualizations of key processes.

Physicochemical and Spectroscopic Properties

The isomers of C13H10CINO, while sharing the same molecular formula, exhibit distinct
physical, chemical, and spectroscopic characteristics. A summary of these properties is
presented below for straightforward comparison.

2-amino-5-chlorobenzophenone

This compound is a well-studied intermediate in the synthesis of various pharmaceuticals,
notably benzodiazepines.

Table 1: Physicochemical Properties of 2-amino-5-chlorobenzophenone
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Property Value Source
CAS Number 719-59-5 [1112]
Molecular Weight 231.68 g/mol [2]
Melting Point 96-100 °C [3]
Boiling Point 207 °C at 760 mmHg [3]
Appearance Yellow crystalline powder [4]
Soluble in DMSO, methanol,
Solubility ethanol, chloroform, toluene, A5]

benzene, and acetone.

Insoluble in water.

Table 2: Spectroscopic Data for 2-amino-5-chlorobenzophenone

Spectrum Data

Data available, typically shows aromatic protons
1H NMR .

and amine protons.

Data available, shows characteristic peaks for
13C NMR ,

aromatic carbons and the carbonyl carbon.

Characteristic peaks for N-H stretching of the
IR primary amine and C=0 stretching of the

ketone.

Molecular ion peak corresponding to the
Mass Spec

molecular weight.

4-chlorobenzophenone oxime

This isomer is a derivative of 4-chlorobenzophenone and has potential applications in organic

synthesis and medicinal chemistry.

Table 3: Physicochemical Properties of 4-chlorobenzophenone oxime
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Property Value Source
CAS Number 38032-14-3 [6]
Molecular Weight 231.68 g/mol [6]
XLogP3 3.8 [6]
Hydrogen Bond Donor Count 1 [6]
Hydrogen Bond Acceptor

C)c;untg p 2 o]
Appearance Solid

Table 4: Spectroscopic Data for 4-chlorobenzophenone oxime

Spectrum Data

Expected to show signals for the aromatic
protons and the hydroxyl proton of the oxime.
For the similar compound (Z)-4-

1H NMR chlorobenzaldehyde oxime, proton signals are
observed at 6 8.10 (s, 1H), 7.51 (d, J = 8.5 Hz,
2H), 7.42 (s, OH), and 7.36 (d, J = 8.5 Hz, 2H)
ppm in CDCls.[7]

Data available, will show distinct peaks for the
13C NMR , o
aromatic carbons and the imine carbon.

GC-MS Spectral data is available.

Experimental Protocols

Detailed methodologies for the synthesis of these isomers are crucial for their application in
research and development.

Synthesis of 2-amino-5-chlorobenzophenone
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Two common methods for the synthesis of 2-amino-5-chlorobenzophenone are presented
below.

This protocol involves the reaction of p-chloroaniline with benzonitrile in the presence of a
Lewis acid.[8]

Experimental Workflow: Synthesis of 2-amino-5-chlorobenzophenone (Method 1)
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Reaction Setup

G)issolve p-chloroaniline (640 mg) in tetrachloroethane (5 mla

Y

Gdd a solution of boron trichloride (640 mg) in tetrachloroethane (2.5 ma

Y

Gdd benzonitrile (1 ml) and aluminum chloride (734 mg) under ice cooling

Reaction
\4

Reflux the mixture for 6 hours

Work-up an‘; Hydrolysis

Cool the reaction mixture

Y

Gdd 2 N HCI (10 ml) and heat at 70-80°C for 20 minutes)

y

Extract with methylene chloride

y

gl

(Evaporate the methylene chloride Iaye)

\ A

(Add 95% ethanol (5 ml) and 2 N NaOH (10 ml) to the residue)

Y

Geflux for 1 hour to hydrolyze unreacted benzonitrile)

Purification
A

A
Extract with methylene chloride
A

A

(Evaporate the methylene chloride Iaye)

A

A
Dissolve the residue in benzene
A

A

E:hromatograph on an alumina column, eluting with benzena

Y

Recrystallize from ether

Y

>

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-amino-5-chlorobenzophenone from p-chloroaniline.
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This method involves the reduction of a 5-chloro-3-phenyl-2,1-benzisoxazole intermediate.[9]

Experimental Workflow: Synthesis of 2-amino-5-chlorobenzophenone (Method 2)

Reaction Setup

Eharge a reaction kettle with toluene, hydrochloric acid, 5-chloro-3-phenyl-2,1-benzisoxazole, and iron powda

Reaction

[Slowly heat the mixture to reflua

Gold at reflux temperature and monitor the reaction by samplina

Work-up
Y

Separate the iron mud

:

Perform press filtration

Cool the filtrate

y

[Centrifuge to obtain wet produca

Purification

Dry the wet product

Gackage the finished produca
Y

>
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Caption: Workflow for the synthesis of 2-amino-5-chlorobenzophenone via isoxazole reduction.

Synthesis of 4-chlorobenzophenone oxime

This protocol is adapted from general methods for the synthesis of benzophenone oximes.

Experimental Workflow: Synthesis of 4-chlorobenzophenone oxime
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Reaction Setup

Gissolve 4-chlorobenzophenone and hydroxylamine hydrochloride in ethan(a

i

[Add a solution of sodium hydroxide)

Reaction

Y

[Stir the mixture at room temperature or with gentle heatinga

[Monitor the reaction by TLC]

Work-up
y

Pour the reaction mixture into water

i

Collect the precipitate by filtration

Purification

[Wash the precipitate with Water]

[Recrystallize from a suitable solvent (e.g., ethanol))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Properties of
C13H10CINO Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b151046#molecular-formula-c13h10clno-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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